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Compound of Interest

Compound Name: SRI-011381

Cat. No.: B610986 Get Quote

For researchers, scientists, and drug development professionals utilizing SRI-011381, a potent

agonist of the TGF-β signaling pathway, adherence to proper disposal and handling protocols is

paramount to ensure laboratory safety and environmental compliance. This guide provides

detailed, step-by-step instructions for the safe management and disposal of SRI-011381,

grounded in established laboratory safety principles and specific information from its Safety

Data Sheet (SDS).

Immediate Safety and Handling Precautions
Before handling SRI-011381, it is crucial to be aware of its potential hazards. According to its

Safety Data Sheet, SRI-011381 is classified with the following hazards[1]:

Harmful if swallowed (Acute toxicity, oral, Category 4).[1]

Causes skin irritation (Skin corrosion/irritation, Category 2).[1]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A).[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3).[1]

Therefore, when working with SRI-011381, always use personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. All handling should be conducted in a well-
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ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for the storage

and handling of SRI-011381.

Parameter Value Source

Storage Temperature (Powder) -20°C [2][3]

Storage Temperature (in

Solvent)
-80°C [2][3]

Shelf Life (Powder at -20°C) 3 years [3]

Shelf Life (in Solvent at -80°C) 1 year [3]

Solubility in DMSO 50 mg/mL MedChemExpress

Solubility in Ethanol 73 mg/mL [3]

Step-by-Step Disposal Protocol for SRI-011381
The disposal of SRI-011381 and its containers must be carried out in accordance with local,

state, and federal regulations. The Safety Data Sheet for SRI-011381 specifies that disposal

should be in accordance with local regulations.[1] The following protocol provides a general

framework based on best practices for chemical waste disposal in a laboratory setting.

Experimental Protocol: Disposal of Unused SRI-011381 and Contaminated Materials

Categorization of Waste:

Identify all waste streams containing SRI-011381. This includes:

Unused or expired solid SRI-011381 powder.

Solutions containing SRI-011381.
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Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

Contaminated PPE (e.g., gloves).

Containerization of Waste:

Solid Waste: Collect unused SRI-011381 powder and contaminated solids (e.g., weighing

paper, wipes) in a designated, properly labeled hazardous waste container. The container

must be compatible with the chemical and have a secure, leak-proof lid.

Liquid Waste: Collect solutions containing SRI-011381 in a separate, labeled hazardous

waste container for liquid chemical waste. Do not mix with incompatible waste streams.

Sharps Waste: Any chemically contaminated sharps (e.g., needles, broken glass) must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled as

containing chemical contamination.

Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("SRI-011381") and a list of any other

chemical constituents in the container.

Indicate the primary hazards (e.g., "Toxic," "Irritant").

Record the accumulation start date (the date the first drop of waste was added to the

container).

Storage of Chemical Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure that the storage area is secure and away from general laboratory traffic.

Store containers in secondary containment to prevent spills.
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Keep waste containers closed at all times, except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not dispose of SRI-011381 down the drain or in the regular trash.

Follow all institutional procedures for waste manifest and pickup.

Visualizing the TGF-β/Smad Signaling Pathway
SRI-011381 is an agonist of the Transforming Growth Factor-beta (TGF-β) signaling pathway.

[3][4] Understanding this pathway is crucial for researchers working with this compound. The

following diagram illustrates the canonical TGF-β/Smad signaling cascade.
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Caption: Canonical TGF-β/Smad signaling pathway activated by SRI-011381.

By following these procedures, researchers can ensure the safe handling and disposal of SRI-
011381, minimizing risks to themselves, their colleagues, and the environment, while fostering

a culture of safety and responsibility in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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